Cas no 92650-52-7 (4-Pyrimidinamine,N,N-diethyl-2-[(phenylmethyl)thio]-)

• Product Name: 4-Pyrimidinamine,N,N-diethyl-2-[(phenylmethyl)thio]-
• CAS No: 92650-52-7
• MF: C₁₅H₁₉N₃S
• MW: 273.396461725235
• CID: 814352
• PubChem ID: 241670
• Update Time: 2025-04-19

4-Pyrimidinamine,N,N-diethyl-2-[(phenylmethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinamine,N,N-diethyl-2-[(phenylmethyl)thio]-
• 2-(BENZYLSULFANYL)-N,N-DIETHYLPYRIMIDIN-4-AMINE
• NSC-49440
• NSC49440
• DTXSID20919029
• 92650-52-7

• Inchi： 1S/C15H19N3S/c1-3-18(4-2)14-10-11-16-15(17-14)19-12-13-8-6-5-7-9-13/h5-11H,3-4,12H2,1-2H3
• InChI Key： MZBKDJPVKMBKLI-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1)C1=NC=CC(=N1)N(CC)CC

Computed Properties

• Exact Mass: 273.13
• Monoisotopic Mass: 273.13
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 54.3Ų

Experimental Properties

• Density: 1.14
• Boiling Point: 423.9°C at 760 mmHg
• Flash Point: 210.2°C
• Refractive Index: 1.605